Calcium-40

• IUPAC Name: calcium-40
• InChI: InChI=1S/Ca/i1+0
• InChI Key: OYPRJOBELJOOCE-IGMARMGPSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [40Ca]
• Molecular Formula: Ca
• DSSTOX Substance ID: DTXSID50161493
• Molecular Weight: 39.9625908 g/mol
• CAS No.: 14092-94-5

Description

Calcium-40 ($^{40}\text{Ca}$) is the most abundant stable isotope of calcium, constituting 96.941% of natural calcium . It has an atomic number $Z = 20$ and neutron number $N = 20$, making it a doubly magic nucleus with enhanced stability . Key properties include:

• Mass: 39.9625909(2) u
• Binding Energy: 8.551 MeV per nucleon
• Separation Energies: 15.635 MeV (first neutron), 8.328 MeV (first proton)

Its nuclear structure has been studied extensively, with evidence supporting a tetrahedral configuration in excited states, akin to lighter nuclei like Oxygen-16 ($^{16}\text{O}$) .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium-40 can be isolated from natural calcium sources through isotope separation techniques. One common method is the use of mass spectrometry, which separates isotopes based on their mass-to-charge ratio. Another method involves chemical processes that exploit slight differences in the chemical behavior of calcium isotopes.

Industrial Production Methods: In industrial settings, this compound is typically obtained through the fractional distillation of calcium compounds. This process involves converting calcium compounds into a gaseous state and then separating the isotopes based on their boiling points. The production of this compound is often carried out in specialized facilities equipped with advanced separation technologies.

Types of Reactions:

Oxidation: this compound reacts with oxygen to form calcium oxide (CaO). This reaction is exothermic and occurs readily at elevated temperatures. [ 2 \text{Ca} + \text{O}_2 \rightarrow 2 \text{CaO} ]

Reduction: this compound can be reduced from its compounds using strong reducing agents like sodium or magnesium.

Substitution: this compound can undergo substitution reactions with halogens to form calcium halides, such as calcium chloride (CaCl₂). [ \text{Ca} + \text{Cl}_2 \rightarrow \text{CaCl}_2 ]

Common Reagents and Conditions:

Oxygen: Used in oxidation reactions to form calcium oxide.

Halogens: Used in substitution reactions to form calcium halides.

Strong Reducing Agents: Used in reduction reactions to isolate calcium from its compounds.

Major Products:

Calcium Oxide (CaO): Formed from oxidation reactions.

Calcium Halides (e.g., CaCl₂): Formed from substitution reactions.

Scientific Research Applications

Nuclear Physics

Calcium-40 is classified as a "doubly magic" nucleus due to its 20 protons and 20 neutrons, leading to exceptional stability. Recent research has focused on understanding the transition strengths between different nuclear configurations in $^{40}\text{Ca}$. A study conducted by researchers from Osaka University and the Australian National University revealed that quantum interference significantly affects the transition from a superdeformed state to a spherical ground state, which has implications for nuclear structure theories and the formation of elements in supernovae .

Table 1: Key Properties of this compound

Property	Value
Protons	20
Neutrons	20
Nuclear Spin	0
Magic Number	Yes (Doubly Magic)

Geological Applications

Calcium isotopes, particularly $^{40}\text{Ca}$, are valuable in paleoenvironmental studies. The isotopic ratio $\delta^{44/40}\text{Ca}$ serves as an indicator of past environmental conditions, particularly in carbonate mineral formation. This isotopic analysis can provide insights into historical climate changes and biogeochemical cycles .

Case Study: Paleoenvironmental Reconstruction

A study examining sediment cores from a lake used $^{40}\text{Ca}$ isotopic ratios to reconstruct past environmental conditions over thousands of years. The findings indicated significant shifts in carbonate precipitation linked to climatic events, highlighting the isotope's utility in environmental monitoring.

Medical Applications

While $^{47}\text{Ca}$ is more commonly discussed in medical contexts due to its radioactive properties, stable isotopes like $^{40}\text{Ca}$ play a crucial role in understanding calcium metabolism in humans. Research indicates that dietary calcium absorption can be influenced by various factors, including the presence of other minerals and dietary composition .

Table 2: Dietary Calcium Absorption Influences

Factor	Effect on Absorption
Dietary Composition	Modifies absorption
Presence of Phosphates	Can enhance absorption
Age	Varies with age

Biomineralization Studies

Recent studies have shown that $^{40}\text{Ca}$ participates in biomineralization processes, particularly in crustaceans where it coexists with phosphate minerals. This dual mineralization strategy enhances the mechanical properties of skeletal elements, providing insights into evolutionary adaptations among marine organisms .

Case Study: Crustacean Mandibles

Research demonstrated that certain crustaceans utilize both calcium carbonate and calcium phosphate for mandible reinforcement, showcasing a sophisticated biomineralization strategy that allows for functional diversity in skeletal structures.

Environmental Monitoring

Calcium isotopes are increasingly used in environmental studies to assess soil health and nutrient cycling. The ratio of $^{40}\text{Ca}$ can indicate levels of soil degradation or nutrient deficiency, making it a useful tool for agronomists and ecologists alike.

Mechanism of Action

Calcium-40 exerts its effects primarily through its role as a calcium ion (Ca²⁺). In biological systems, calcium ions are crucial for various cellular processes, including signal transduction, muscle contraction, and neurotransmitter release. Calcium ions interact with specific proteins and receptors, triggering a cascade of biochemical events that lead to physiological responses .

Comparison with Similar Compounds

Comparison with Other Calcium Isotopes

Calcium-40 differs from other calcium isotopes in neutron count, stability, and applications:

Table 1: Key Properties of Calcium Isotopes

Isotope	Neutrons ($N$)	Natural Abundance (%)	Stability	Notable Applications
$^{40}\text{Ca}$	20	96.941	Stable	Nuclear structure studies, radiometric dating
$^{43}\text{Ca}$	23	0.135	Stable	Medical imaging (e.g., scandium-44 production via $^{40}\text{Ca}(p,\gamma)^{41}\text{Sc}$ reactions)
$^{44}\text{Ca}$	24	2.086	Stable	Neutron cross-section studies
$^{48}\text{Ca}$	28	0.187	Radioactive ($\sim 4 \times 10^{19}$ years)	Double-beta decay research

• Nuclear Spin Effects : Experiments with $^{40}\text{CaCl}2$ and $^{43}\text{CaCl}2$ in mice showed identical reductions in sevoflurane-induced loss of righting reflex (LORR ED50), refuting isotope-dependent biological effects .
• Medical Relevance : $^{40}\text{Ca}$ is used to produce scandium-44 ($^{44}\text{Sc}$), a positron-emitting isotope for PET imaging, via proton irradiation .

Comparison with Tetrahedral Nuclei: Oxygen-16

This compound shares structural similarities with $^{16}\text{O}$ in excited states, exhibiting rotational and vibrational bands characteristic of tetrahedral symmetry .

Table 2: Tetrahedral Nuclear Properties

Property	$^{40}\text{Ca}$	$^{16}\text{O}$
Ground State Spin/Parity	$0^+$	$0^+$
Excited States	Up to 22 MeV, assigned to rovibrational bands (e.g., E2-band at 5.21 MeV)	Rotational bands at 6.05 MeV ($3^-$) and 9.84 MeV ($2^+$)
Skyrme Model Predictions	Truncated tetrahedron structure for $B=40$ Skyrmion	Rigid-body quantization matches $^{16}\text{O}$ spectrum

Chemical Compound Comparisons

This compound Carbonate ($^{40}\text{CaCO}_3$)

Enriched $^{40}\text{CaCO}3$ is used in precision experiments. Key properties vs. natural CaCO$3$:

Table 3: $^{40}\text{CaCO}3$ vs. Natural CaCO$3$

Property	$^{40}\text{CaCO}_3$	Natural CaCO$_3$
Molecular Weight	99.963 g/mol	100.09 g/mol
Isotopic Purity	>98% $^{40}\text{Ca}$	96.941% $^{40}\text{Ca}$
Applications	Laser cooling, isotopic tracing	Industrial (e.g., construction, pharmaceuticals)

Chloride Salts

Laser Cooling

This compound ions require magnetic gradients of 0.12 T/m for S${1/2}$→P${1/2}$ transitions (397 nm), compared to 0.08 T/m for Ytterbium-172 (369 nm) .

Radiometric Dating

While $^{40}\text{K}$ decays to $^{40}\text{Ca}$ and $^{40}\text{Ar}$, the ubiquity of nonradiogenic $^{40}\text{Ca}$ makes $^{40}\text{K}/^{40}\text{Ar}$ dating more reliable than $^{40}\text{K}/^{40}\text{Ca}$ .

Biological Activity

Calcium-40 ($^{40}\text{Ca}$) is the most abundant stable isotope of calcium, constituting about 97% of naturally occurring calcium. Understanding its biological activity is crucial, especially given its roles in various physiological processes and potential applications in medical and environmental sciences. This article explores the biological activity of $^{40}\text{Ca}$, supported by data tables, case studies, and detailed research findings.

Overview of this compound

Calcium is an essential element in biological systems, primarily involved in cellular signaling, muscle contraction, neurotransmission, and bone mineralization. The isotope $^{40}\text{Ca}$ is particularly significant due to its stability and prevalence in biological tissues.

Key Properties of this compound

Property	Value
Atomic Number	20
Atomic Mass	39.962590850(22) u
Natural Abundance	~97%
Stability	Stable

Biological Functions

Cell Signaling: Calcium ions play a pivotal role in intracellular signaling pathways. They act as secondary messengers in various cellular processes, including muscle contraction and neurotransmitter release. The dynamics of calcium transients, particularly during cellular events such as cleavage furrow formation in embryonic development, have been extensively studied. For instance, research indicates that calcium transients are critical for regulating actomyosin dynamics during cytokinesis in Xenopus laevis embryos .

Bone Health: Calcium is a fundamental component of bone tissue. The isotope $^{40}\text{Ca}$ is involved in the mineralization process of bones, where it contributes to the formation of hydroxyapatite crystals. Studies have shown that variations in calcium isotope ratios can serve as biomarkers for bone health and diseases such as osteoporosis .

Case Studies

• Calcium Isotope Ratios in Chronic Kidney Disease:
  A study analyzed the calcium isotope composition ($\delta^{44/42}\text{Ca}$) in the blood serum of adults with chronic kidney disease. The findings suggested that changes in calcium isotopes could be indicative of vascular calcification risk, highlighting the potential for using $^{40}\text{Ca}$ isotopes as diagnostic tools .
• Impact on Muscle Protein Metabolism:
  Research involving total parenteral nutrition (TPN) demonstrated that calcium supplementation influenced muscle protein metabolism positively. Patients receiving glutamine-supplemented TPN showed improved serum albumin levels and reduced complications compared to those on standard TPN .

Research Findings

Recent studies have focused on the nuclear properties of $^{40}\text{Ca}$, revealing its unique characteristics as a "doubly magic" nucleus due to its stable configuration of protons and neutrons . This stability may contribute to its widespread presence and biological significance.

Calcium Detection Methods

Various methods have been developed to analyze calcium activity:

• Fluorescent Indicators: Techniques using fluorescent calcium indicators like Fura-2 have been employed to visualize calcium fluxes in living cells.
• Mass Spectrometry: Advanced techniques such as Thermal-Ionization Mass Spectrometry (TIMS) provide precise measurements of calcium isotopes, aiding in understanding their biological roles .

Q & A

Q. Basic: What are the fundamental isotopic properties of Calcium-40, and how do they influence its stability?

Answer:
this compound (40Ca) is the most abundant stable isotope of calcium, comprising 96.941% of natural calcium . Key properties include:

• Mass : 39.9625909(2) u
• Binding Energy : 8.55130262 MeV per nucleon
• Charge Radius : 3.4776(19) fm
• Separation Energy : 15.6350(6) MeV (first neutron), 8.32816(2) MeV (first proton) .

These properties reflect its nuclear stability: high binding energy and balanced proton-neutron ratio (Z=20, N=20) contribute to its lack of observed radioactivity under normal conditions. However, theoretical models suggest a potential half-life of ~10²¹ years due to double beta decay, though empirical evidence remains elusive .

Q. Basic: How does Potassium-40 decay into this compound, and what is the significance in geological studies?

Answer:
Potassium-40 (40K) decays via β⁻ emission (89% probability) to form 40Ca, with a half-life of 1.3 billion years . This decay pathway is critical in K-Ca radiometric dating , which estimates the age of potassium-rich minerals like feldspars. However, nonradiogenic 40Ca (ubiquitous in nature) complicates dating, leading researchers to prefer the 40K-40Ar method .

Methodological Note : To mitigate contamination, isotopic ratios must be measured using mass spectrometry, coupled with laser ablation to isolate potassium-rich zones in mineral samples .

Q. Advanced: What methodological challenges arise when using Potassium-40/Calcium-40 ratios for radiometric dating?

Answer:
The primary challenge is distinguishing radiogenic 40Ca from nonradiogenic 40Ca, which constitutes ~97% of natural calcium . Contamination risks are high in calcium-rich matrices (e.g., carbonates), necessitating:

• Isotope Dilution Mass Spectrometry (IDMS) to trace radiogenic contributions.
• Selective Leaching to remove secondary calcium from mineral surfaces.

Despite these techniques, the 40K-40Ar method remains dominant due to argon's inert nature and lower background abundance .

Q. Advanced: How have nuclear scattering experiments advanced our understanding of this compound's energy levels?

Answer:
Elastic and inelastic scattering experiments using neutron/proton beams have mapped 40Ca's energy levels. For example:

• 3.15 MeV Neutron Scattering : Revealed compound-elastic cross-sections and resonance states (e.g., 1.95 MeV level) .
• Helium-3 Transfer Reactions : The 39K(³He,d)40Ca reaction identified excited states (e.g., 3.73 MeV) and validated shell-model predictions .

Experimental Design : Time-of-flight spectroscopy and gamma-ray coincidence detection are critical for resolving closely spaced energy levels .

Q. Advanced: How do computational models validate this compound's nuclear properties?

Answer:
Ab initio nuclear lattice simulations, such as those run on the Titan supercomputer, compute dipole polarizabilities and charge radii. For 40Ca, these models align with experimental values (e.g., polarizability within 2% of measured data) when benchmarked against lighter nuclei (⁴He, ¹⁶O) .

Validation Protocol :

Calculate ground-state properties using chiral effective field theory.

Compare results with photon-scattering data and electron form factors.

Iterate model parameters (e.g., three-nucleon forces) to minimize discrepancies .

Q. Advanced: What spectroscopic methods characterize this compound's electronic and nuclear states?

Answer:

• Electron Spin Resonance (ESR) : Used to study gamma-irradiated calcite crystals containing trapped 40Ca ions, revealing hyperfine splitting patterns .
• Laser Spectroscopy : Precision measurements of 40Ca⁺ optical transitions (e.g., 4s²S₁/₂ → 4p²P₃/₂) enable atomic clock development and tests of quantum electrodynamics .

Data Interpretation : High-resolution spectra require relativistic coupled-cluster calculations to account for electron correlations and finite nuclear size effects .

Q. Advanced: How does the theoretical prediction of 40Ca's radioactivity contrast with empirical observations?

Answer:
Theoretical models (e.g., shell-model Monte Carlo) predict 40Ca undergoes double beta decay (ββ2ν) with a half-life of ~10²¹ years due to slight neutron excess and pairing interactions . However, empirical detection is hindered by:

• Low Decay Energy (Q-value < 0.5 MeV).
• Background Noise from cosmic rays and natural radioactivity.

Experimental Design : Proposals include using ultrapure CaWO₄ crystals in underground laboratories (e.g., Gran Sasso) with cryogenic bolometers to achieve sub-keV energy thresholds .

Synthesis routes and methods I

Procedure details

10 kg batches of sodium perborate were treated in a series of experiments with CaCl2 in a two-stage spray process using in the first stage 1.5 kg of 30% by weight CaCl2 solution and in the second stage 1.5 kg of water, giving a perborate having a calcium content of 1.6% by weight.

Synthesis routes and methods II

Procedure details

Another aspect of the invention includes an injectible paste having a mixture of a reactive amorphous calcium phosphate powder, the amorphous calcium phosphate having a calcium to phosphorous atomic ratio in the range of about 1.55 to 1.70, and alternatively about 1.55 to 1.65, and alternatively 1.55 to 1.6, and reactive vacant sites, and a second calcium phosphate powder, and an amount of water sufficient to provide the desired consistency. The water is buffered to a physiologically acceptable pH. The paste is hardenable at body temperature.

Synthesis routes and methods III

Procedure details

The inventors have discovered that simple admixture or combination of L-carnitine, a calcium or magnesium salt, and valproic acid without a suitable solvent is not sufficient to provide an L-carnitine valproate salt of the present invention. After simple admixture or combination without a suitable solvent, L-carnitine retains its objectionable malodor and offensive taste, as well as its hygroscopicity, and valproic acid remains an oil. In contrast, use of the methods of preparing the L-carnitine valproate salt of the present invention as disclosed herein provides a composition of the present invention that is free from objectionable taste and free or nearly free from repugnant odor. Further, an L-carnitine valproate salt of the present invention has different physico-chemical properties from the starting materials. As we discovered and disclose in Example 1, for example, L-carnitine calcium valproate, an embodiment of the present invention, has a melting point of 171.2° C., different from the melting point of L-carnitine (186-190° C.) or valproic acid (an oil at room temperature and above). The 1H-NMR spectrum of L-carnitine calcium valproate (FIG. 2) differs from that of the starting materials (i.e., L-carnitine and valproic acid) and confirms the structure. L-carnitine calcium valproate is soluble in water, and aqueous solutions of this salt provide bioavailable L-carnitine, calcium, and valproate.

Synthesis routes and methods IV

Procedure details

Eggshell powder is used in the food industry, including animal and human nutritional supplements. Eggshells provide approximately 36-37 percent elemental calcium in addition to traces of phosphorous and other trace elements. Thus, for example, 500 mg of dried powdered eggshell provides approximately 180 mg elemental calcium. This compared vary favorably to other calcium salts. For example, calcium carbonate provides 40 percent elemental calcium, calcium citrate provides 21 percent elemental calcium, calcium lactate provides 13 percent elemental calcium, calcium gluconate provides 9 percent elemental calcium, dicalcium phosphate provides 23 percent elemental calcium (and 19 percent phosphorus), and bone meal provides 20 percent elemental calcium (and 17 percent phosphorus). A single large eggshell has a mass of approximately 6 g and provides approximately 2200 mg of calcium.